Cas no 1679347-39-7 (Tert-Butyl 3-(1-nitropropylidene)azetidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(1-nitropropylidene)azetidine-1-carboxylate
• CAS No: 1679347-39-7
• MF: C₁₁H₁₈N₂O₄
• MW: 242.271623134613
• CID: 4770509
• Update Time: 2026-02-26

Tert-Butyl 3-(1-nitropropylidene)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(1-nitropropylidene)azetidine-1-carboxylate
• Tert-Butyl 3-(1-nitropropylidene)azetidine-1-carboxylate

• Inchi： 1S/C11H18N2O4/c1-5-9(13(15)16)8-6-12(7-8)10(14)17-11(2,3)4/h5-7H2,1-4H3
• InChI Key： PDRRYXKVXXFEMG-UHFFFAOYSA-N
• SMILES： O(C(N1C/C(=C(\CC)/[N+](=O)[O-])/C1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 1.2
• Topological Polar Surface Area: 75.4

Additional information on Tert-Butyl 3-(1-nitropropylidene)azetidine-1-carboxylate

Recent Advances in the Study of Tert-Butyl 3-(1-nitropropylidene)azetidine-1-carboxylate (CAS: 1679347-39-7)

The compound Tert-Butyl 3-(1-nitropropylidene)azetidine-1-carboxylate (CAS: 1679347-39-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine ring and nitropropylidene moiety, has shown promising potential as a versatile intermediate in the synthesis of novel bioactive compounds. Recent studies have focused on its applications in drug discovery, particularly in the development of small-molecule inhibitors targeting various enzymatic pathways.

One of the key areas of interest is the role of Tert-Butyl 3-(1-nitropropylidene)azetidine-1-carboxylate in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of inhibitors for SARS-CoV-2 main protease (Mpro). The study highlighted the compound's ability to undergo selective modifications, enabling the creation of derivatives with enhanced binding affinity and specificity. These findings underscore the potential of this compound in addressing current and future viral threats.

In addition to its antiviral applications, recent research has explored the use of Tert-Butyl 3-(1-nitropropylidene)azetidine-1-carboxylate in oncology. A study conducted by researchers at the National Cancer Institute revealed its utility in the synthesis of novel kinase inhibitors. The compound's structural flexibility allows for the incorporation of various pharmacophores, leading to the development of targeted therapies with reduced off-target effects. Preliminary in vitro assays showed promising activity against several cancer cell lines, including those resistant to conventional treatments.

Another noteworthy advancement is the optimization of synthetic routes for Tert-Butyl 3-(1-nitropropylidene)azetidine-1-carboxylate. A 2022 publication in Organic Letters detailed a streamlined, high-yield synthesis method that minimizes the use of hazardous reagents and reduces environmental impact. This methodological improvement not only enhances the scalability of production but also aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from Tert-Butyl 3-(1-nitropropylidene)azetidine-1-carboxylate. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the recent methodological advancements position it as a valuable tool in the ongoing quest for innovative therapeutics.

In conclusion, Tert-Butyl 3-(1-nitropropylidene)azetidine-1-carboxylate (CAS: 1679347-39-7) represents a compelling area of research in chemical biology and drug discovery. Its applications in antiviral and anticancer therapies, coupled with advancements in synthetic methodologies, highlight its potential to contribute significantly to the development of next-generation pharmaceuticals. Continued exploration of this compound and its derivatives is expected to yield further insights and therapeutic breakthroughs in the coming years.